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Compound of Interest

Compound Name: Merestinib dihydrochloride

Cat. No.: B1139136

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides an in-depth analysis of the kinase targets of Merestinib
(LY2801653) beyond its well-characterized inhibition of the MET receptor tyrosine kinase.
Merestinib, a multi-kinase inhibitor, has demonstrated potent activity against a range of other
kinases implicated in oncogenesis and other disease processes. Understanding this broader
inhibitory profile is critical for elucidating its full mechanism of action, predicting potential
therapeutic applications, and anticipating off-target effects.

Quantitative Analysis of Merestinib's Kinase
Inhibition Profile

Merestinib exhibits potent inhibitory activity against several receptor tyrosine kinases (RTKSs)
and serine/threonine kinases, in addition to MET. The following table summarizes the in vitro
inhibitory potency of Merestinib against its key non-MET targets, presented as IC50 (half-
maximal inhibitory concentration) or Ki (inhibitor constant) values. These values are critical for
comparing the relative sensitivity of different kinases to Merestinib and for informing dose-
response studies.
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Kinase
Target

Type

IC50 (nM)

Ki (nM)

Assay Type

Reference

MET

Receptor
Tyrosine
Kinase

4.7

Biochemical

[1](2]

AXL

Receptor
Tyrosine

Kinase

Cell-based

[2](3]

MERTK

Receptor
Tyrosine
Kinase

10

Cell-based

[2](3]

MST1R
(RON)

Receptor
Tyrosine

Kinase

11

Cell-based

[2](3]

FLT3

Receptor
Tyrosine

Kinase

Cell-based

[2](3]

DDR1

Receptor
Tyrosine
Kinase

0.1

Cell-based

[2](3]

DDR2

Receptor
Tyrosine

Kinase

Cell-based

[2](3]

ROS1

Receptor
Tyrosine

Kinase

23

Cell-based

[3]

TEK (TIE2)

Receptor
Tyrosine
Kinase

63

[2]

NTRK1/2/3

Receptor
Tyrosine

Kinase

[4]1[5]
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Serine/Threo
[2][3]

MKNK1/2 ) ) 7 - Cell-based
nine Kinase

Key Signaling Pathways Targeted by Merestinib

Merestinib's inhibition of these non-MET kinases disrupts critical signaling cascades that drive
cell proliferation, survival, migration, and invasion. The following diagrams illustrate the primary
signaling pathways affected by Merestinib's activity against its key off-target kinases.
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Reagents

Merestinib (serial dilutions)

ATP (often radiolabeled, e.g., [y-32PJATP) Procedure

[ | i )
Incubate Kinase, Substrate, ATP, " Measure Substrate Phosphorylation - N
[ I and Merestinib at 30°C Stop Reaction (e.g., add EDTA) (e.g., filter binding and scintillation counting) Calculate % Inhibition and Determine IC50

Substrate (Peptide or Protein)
Purified Kinase

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cell Culture

Culture cells expressing the target kinase

!

Seed cells into a multi-well plate

Treatment

Treat cells with serial dilutions of Merestinib

!

Stimulate with ligand (if necessary to activate kinase)

Analysis
Y

Lyse cells to release proteins

!

Detect phosphorylation of a downstream substrate
(e.g., Western Blot, ELISA, or TR-FRET)

!

Calculate % Inhibition and Determine IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Merestinib's Kinase Promiscuity: A Technical Guide to
Non-MET Targets]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139136#merestinib-target-kinases-other-than-met]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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